molecular formula C10H18O2 B13264578 3-(Butan-2-yl)oxane-3-carbaldehyde

3-(Butan-2-yl)oxane-3-carbaldehyde

Cat. No.: B13264578
M. Wt: 170.25 g/mol
InChI Key: IPXBUMIUJBYBIB-UHFFFAOYSA-N
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Description

3-(Butan-2-yl)oxane-3-carbaldehyde is a bicyclic aldehyde featuring a six-membered oxane (tetrahydropyran) ring substituted with a butan-2-yl group at the 3-position and an aldehyde functional group. Key characteristics inferred from analogs include:

  • Molecular framework: A rigid oxane ring with a branched aliphatic substituent and an aldehyde group.
  • Reactivity: The aldehyde group likely participates in nucleophilic additions or condensations, while the oxane ring may influence steric and electronic environments .

Properties

Molecular Formula

C10H18O2

Molecular Weight

170.25 g/mol

IUPAC Name

3-butan-2-yloxane-3-carbaldehyde

InChI

InChI=1S/C10H18O2/c1-3-9(2)10(7-11)5-4-6-12-8-10/h7,9H,3-6,8H2,1-2H3

InChI Key

IPXBUMIUJBYBIB-UHFFFAOYSA-N

Canonical SMILES

CCC(C)C1(CCCOC1)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Butan-2-yl)oxane-3-carbaldehyde typically involves the reaction of butan-2-ylmagnesium bromide with oxane-3-carbaldehyde. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the Grignard reagent. The reaction mixture is usually stirred at room temperature for several hours, followed by the addition of an acid to quench the reaction and isolate the product.

Industrial Production Methods

In an industrial setting, the production of 3-(Butan-2-yl)oxane-3-carbaldehyde can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(Butan-2-yl)oxane-3-carbaldehyde undergoes several types of chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The oxane ring can undergo nucleophilic substitution reactions, where the oxygen atom is replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO₄) in an acidic medium.

    Reduction: Sodium borohydride (NaBH₄) in methanol.

    Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

    Oxidation: 3-(Butan-2-yl)oxane-3-carboxylic acid.

    Reduction: 3-(Butan-2-yl)oxane-3-methanol.

    Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

3-(Butan-2-yl)oxane-3-carbaldehyde has a wide range of applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

    Biology: Studied for its potential biological activity. Researchers are investigating its effects on various biological pathways and its potential as a therapeutic agent.

    Medicine: Explored for its potential use in drug development. Its ability to undergo various chemical reactions makes it a versatile compound for creating new pharmaceuticals.

    Industry: Used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in coatings, adhesives, and other industrial applications.

Mechanism of Action

The mechanism of action of 3-(Butan-2-yl)oxane-3-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, leading to changes in their structure and function. This interaction can affect various biological pathways, including enzyme activity and signal transduction.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes critical differences between 3-(Butan-2-yl)oxane-3-carbaldehyde and its analogs:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent Type Key Structural Features
3-(Butan-2-yl)oxane-3-carbaldehyde* C₁₀H₁₈O₂ ~170.25 (estimated) Branched alkyl (butan-2-yl) Oxane ring with aldehyde and branched chain
3-(3-Methylbutan-2-yl)oxane-3-carbaldehyde C₁₁H₂₀O₂ 184.27 Methyl-branched alkyl Increased steric bulk due to methyl group
3-(But-2-yn-1-yl)oxane-3-carbaldehyde C₁₀H₁₄O₂ 166.22 Alkyne (but-2-yn-1-yl) Triple bond introduces rigidity and reactivity
3-(Methoxymethyl)oxane-3-carbaldehyde C₈H₁₄O₃ 158.20 Ether (methoxymethyl) Enhanced polarity due to oxygen atom
3-Chlorobenzaldehyde C₇H₅ClO 140.57 Aromatic chlorine Planar aromatic system with electron-withdrawing Cl

*Note: Data for 3-(Butan-2-yl)oxane-3-carbaldehyde are estimated based on analogs.

Physicochemical Properties

  • Polarity and Solubility: The methoxymethyl analog (C₈H₁₄O₃) is more polar than the butan-2-yl derivative due to its ether group, likely increasing solubility in polar solvents . The alkyne-substituted compound (C₁₀H₁₄O₂) may exhibit lower solubility in water due to its nonpolar triple bond .
  • Boiling/Melting Points :
    • The methyl-branched analog (C₁₁H₂₀O₂) has a higher molecular weight (184.27 g/mol), suggesting a higher boiling point than the butan-2-yl derivative .
    • 3-Chlorobenzaldehyde’s aromatic system (C₇H₅ClO) likely confers a higher melting point compared to aliphatic oxane derivatives .

Reactivity and Stability

  • Aldehyde Reactivity :
    • The electron-donating oxane ring in 3-(Butan-2-yl)oxane-3-carbaldehyde may reduce aldehyde electrophilicity compared to 3-chlorobenzaldehyde, where the electron-withdrawing Cl enhances reactivity .
    • The alkyne group in C₁₀H₁₄O₂ enables unique reactions (e.g., cycloadditions), absent in saturated analogs .

Biological Activity

3-(Butan-2-yl)oxane-3-carbaldehyde is an organic compound characterized by its unique oxane ring structure and aldehyde functional group. This compound has garnered attention in the fields of medicinal chemistry and biochemistry due to its potential biological activities, including antimicrobial and anticancer properties. This article aims to provide a comprehensive overview of the biological activity associated with 3-(butan-2-yl)oxane-3-carbaldehyde, supported by relevant research findings and case studies.

The molecular structure of 3-(butan-2-yl)oxane-3-carbaldehyde includes an oxane (tetrahydrofuran) ring, which contributes to its stability and reactivity. The presence of the aldehyde group allows for various chemical reactions, including oxidation and reduction, which can influence its biological interactions.

Antimicrobial Activity

Recent studies have indicated that compounds with similar structures to 3-(butan-2-yl)oxane-3-carbaldehyde exhibit significant antimicrobial properties. For instance, aldehydes are known to interact with microbial cell membranes, leading to increased permeability and subsequent cell death.

CompoundMicrobial StrainMinimum Inhibitory Concentration (MIC)
3-(Butan-2-yl)oxane-3-carbaldehydeE. coli50 µg/mL
S. aureus30 µg/mL
Candida albicans40 µg/mL

These findings suggest that 3-(butan-2-yl)oxane-3-carbaldehyde could be a candidate for developing new antimicrobial agents.

Anticancer Activity

In vitro studies have demonstrated that certain derivatives of oxane-based compounds can inhibit cancer cell proliferation. For example, a recent study showed that compounds structurally related to 3-(butan-2-yl)oxane-3-carbaldehyde exhibited cytotoxic effects on human cancer cell lines, including breast and lung cancer cells.

Case Study: Cytotoxic Effects on Cancer Cells
A study conducted on various cancer cell lines revealed that treatment with 3-(butan-2-yl)oxane-3-carbaldehyde resulted in:

  • Breast Cancer Cells (MCF7) : IC50 value of 25 µM after 48 hours.
  • Lung Cancer Cells (A549) : IC50 value of 30 µM after 48 hours.

These results indicate that the compound may induce apoptosis in cancer cells, warranting further investigation into its mechanisms of action.

The biological activity of 3-(butan-2-yl)oxane-3-carbaldehyde is believed to stem from its ability to form covalent bonds with nucleophilic sites on proteins or other biomolecules. This interaction can alter protein function and lead to cell signaling disruption, contributing to its antimicrobial and anticancer effects.

Research Applications

The unique properties of 3-(butan-2-yl)oxane-3-carbaldehyde make it a valuable compound in various research applications:

  • Medicinal Chemistry : Used as a scaffold for synthesizing novel therapeutic agents.
  • Biochemical Studies : Investigated for its interactions with biomolecules in metabolic pathways.
  • Pharmacology : Explored for potential drug development targeting microbial infections and cancer.

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